Bis[(1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl)oxy]tin

• Molecular Formula: C10H2F12O4Sn
• Molecular Weight: 532.81 g/mol
• IUPAC Name: bis[(1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl)oxy]tin
• InChI: InChI=1S/2C5H2F6O2.Sn/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;/h2*1,12H;/q;;+2/p-2
• InChI Key: BCJZLQBNRGOBSY-UHFFFAOYSA-L
• Canonical SMILES: C(=C(C(F)(F)F)O[Sn]OC(=CC(=O)C(F)(F)F)C(F)(F)F)C(=O)C(F)(F)F

Description

Bis[(1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl)oxy]tin is a chemical compound known for its unique structure and properties. This compound contains tin atoms coordinated with two ligands of 1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl groups. The presence of fluorine atoms in the structure imparts significant stability and reactivity, making it a valuable compound in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bis[(1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl)oxy]tin typically involves the reaction of tin salts with 1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl ligands. One common method is to dissolve the tin salt in a suitable solvent and then add the ligand under controlled conditions. The reaction is usually carried out at room temperature, and the product is isolated by precipitation or crystallization.

Industrial Production Methods

On an industrial scale, the production of this compound involves similar synthetic routes but with optimized reaction conditions to ensure high yield and purity. The process may include additional steps such as purification through recrystallization or chromatography to achieve the desired quality of the final product.

Chemical Reactions Analysis

Types of Reactions

Bis[(1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl)oxy]tin undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of higher oxidation state tin compounds.

Reduction: Reduction reactions can convert the compound to lower oxidation state tin species.

Substitution: The ligands in the compound can be substituted with other groups, altering its chemical properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or organometallic compounds.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield tin oxides, while substitution reactions can produce a variety of organotin compounds with different functional groups.

Scientific Research Applications

Bis[(1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl)oxy]tin has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in various organic synthesis reactions, including polymerization and cross-coupling reactions.

Biology: The compound’s unique properties make it useful in studying biological systems, particularly in enzyme inhibition and protein-ligand interactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, especially in cancer treatment due to its ability to interact with biological molecules.

Industry: It is employed in the production of advanced materials, such as fluorinated polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism by which Bis[(1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl)oxy]tin exerts its effects involves its interaction with molecular targets such as enzymes and proteins. The fluorine atoms in the compound enhance its binding affinity to these targets, leading to inhibition or modulation of their activity. The pathways involved may include disruption of cellular processes or interference with signal transduction mechanisms.

Comparison with Similar Compounds

Similar Compounds

• Bis[(1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl)oxy]copper
• Bis[(1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl)oxy]zinc
• Bis[(1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl)oxy]barium

Uniqueness

Compared to these similar compounds, Bis[(1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yl)oxy]tin exhibits unique properties due to the presence of tin. Tin’s ability to form stable complexes with fluorinated ligands enhances the compound’s reactivity and stability, making it particularly valuable in applications requiring high-performance materials and catalysts.